4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(3-pyridinylmethyl)butanamide

• IUPAC Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C18H17ClN4O2/c19-15-8-6-14(7-9-15)18-22-17(25-23-18)5-1-4-16(24)21-12-13-3-2-10-20-11-13/h2-3,6-11H,1,4-5,12H2,(H,21,24)
• InChI Key: AHCGKPZIKFZYAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)CCCC2=NC(=NO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN4O2
• Molecular Weight: 356.8 g/mol

Description

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(3-pyridinylmethyl)butanamide is a useful research compound. Its molecular formula is C18H17ClN4O2 and its molecular weight is 356.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.1040035 g/mol and the complexity rating of the compound is 418. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Similar compounds with a 1,2,4-oxadiazole core have been reported to exhibit a broad spectrum of biological activities

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies on this compound. It is known that 1,2,4-oxadiazole derivatives interact with their targets in a way that leads to their biological activity . The specific interactions and resulting changes would depend on the exact nature of the target.

Biochemical Pathways

Similar compounds have been reported to affect various biochemical pathways, leading to their biological activity . The specific pathways and downstream effects would depend on the exact nature of the target.

Pharmacokinetics

It is known that 1,2,4-oxadiazole derivatives generally show good hydrolytic and metabolic stability , which could impact their bioavailability.

Result of Action

Similar compounds have been reported to exhibit various biological activities, including antibacterial effects .

Action Environment

It is known that environmental factors can influence the action of similar compounds .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activities. Proper handling and disposal procedures should be followed to minimize risks.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activities, and development of applications based on these activities.